Cas no 2172573-01-0 (6-formyl-1,2,4triazolo1,5-apyridine-2-carboxylic acid)

• Product Name: 6-formyl-1,2,4triazolo1,5-apyridine-2-carboxylic acid
• CAS No: 2172573-01-0
• MF: C₈H₅N₃O₃
• MW: 191.143601179123
• CID: 5568020
• PubChem ID: 165594162
• Update Time: 2025-06-11

6-formyl-1,2,4triazolo1,5-apyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2172573-01-0
• 6-formyl-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid
• EN300-1590138
• 6-formyl-1,2,4triazolo1,5-apyridine-2-carboxylic acid

• Inchi： 1S/C8H5N3O3/c12-4-5-1-2-6-9-7(8(13)14)10-11(6)3-5/h1-4H,(H,13,14)
• InChI Key： VSOXNBZEDYHUDL-UHFFFAOYSA-N
• SMILES： OC(C1N=C2C=CC(C=O)=CN2N=1)=O

Computed Properties

• Exact Mass: 191.03309103g/mol
• Monoisotopic Mass: 191.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 84.6Ų

Additional information on 6-formyl-1,2,4triazolo1,5-apyridine-2-carboxylic acid

Introduction to 6-formyl-1,2,4triazolo1,5-apyridine-2-carboxylic acid (CAS No. 2172573-01-0)

6-formyl-1,2,4triazolo1,5-apyridine-2-carboxylic acid, identified by the CAS number 2172573-01-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazolopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of both a formyl group and a carboxylic acid moiety in its molecular structure endows it with unique reactivity and potential applications in drug discovery and synthesis.

The 6-formyl-1,2,4triazolo1,5-apyridine-2-carboxylic acid scaffold has been extensively studied for its pharmacological properties. Recent advancements in chemical biology have highlighted its role as a key intermediate in the development of novel therapeutic agents. The compound's ability to interact with various biological targets makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, the synthesis and functionalization of triazolopyridine derivatives have been a focal point in academic and industrial research. The 6-formyl-1,2,4triazolo1,5-apyridine-2-carboxylic acid structure provides a versatile platform for designing molecules with enhanced pharmacokinetic profiles. Researchers have leveraged this compound to develop inhibitors targeting enzymes involved in inflammatory pathways, making it particularly relevant in the context of chronic disease management.

The formyl group in 6-formyl-1,2,4triazolo1,5-apyridine-2-carboxylic acid (CAS No. 2172573-01-0) is particularly noteworthy due to its reactivity. It can participate in condensation reactions with various nucleophiles, allowing for the facile introduction of additional functional groups. This characteristic has been exploited in the synthesis of more complex molecules with tailored biological activities. For instance, the formyl group can be converted into amides or esters, expanding the compound's utility in drug development.

Moreover, the carboxylic acid moiety in this compound offers opportunities for further derivatization. It can be esterified to improve solubility or coupled with amino groups via amide bond formation. These modifications are crucial for optimizing drug-like properties such as bioavailability and metabolic stability. The combination of these reactive sites makes 6-formyl-1,2,4triazolo1,5-apyridine-2-carboxylic acid a valuable building block in synthetic organic chemistry.

Recent studies have demonstrated the potential of 6-formyl-1,2,4triazolo1,5-apyridine-2-carboxylic acid as an anti-inflammatory agent. Researchers have identified derivatives of this compound that exhibit significant inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. By modulating COX activity, these derivatives offer a promising approach to developing treatments for conditions such as arthritis and other inflammatory disorders.

The heterocyclic core of 6-formyl-1,2,4triazolo1,5-apyridine-2-carboxylic acid also contributes to its biological relevance. Triazolopyridines are known to interact with a variety of biological targets due to their ability to fit into binding pockets similar to those occupied by natural product scaffolds. This structural mimicry has been exploited to design molecules with enhanced binding affinity and selectivity.

In addition to its pharmaceutical applications, 6-formyl-1,2,4triazolo1,5-apyridine-2-carboxylic acid has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. The compound's ability to undergo photochemical reactions under controlled conditions has been explored for applications in light-emitting diodes (LEDs) and photovoltaic cells.

The synthesis of 6-formyl-1,2,4triazolo1,5-apyridine-2-carboxylic acid (CAS No. 2172573-01-0) involves multi-step organic transformations that highlight its synthetic versatility. Key steps include cyclization reactions to form the triazolopyridine core followed by functional group interconversions to introduce the formyl and carboxylic acid moieties. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes for this compound.

Industrial-scale production of 6-formyl-1,2,4triazolo1,5-apyridine-2-carboxylic acid is feasible due to its well-established synthetic pathways. Manufacturers have optimized processes to ensure high yields and purity levels suitable for pharmaceutical applications. Quality control measures are rigorously implemented to meet regulatory standards required for drug development.

The future prospects of 6-formyl-1,2,4triazolo1,5-apyridine-2-carboxylic acid are promising as research continues to uncover new biological activities and applications. Collaborative efforts between academia and industry are essential for translating laboratory findings into clinical reality. Continued investment in research infrastructure will facilitate further exploration of this compound's potential.

In conclusion,6-formyl-1， 20， 40， 50-triazo lopy rid ine -20 -car box yl ic ac id (CAS No. 2172573 -01 -0) is a versatile heterocyclic compound with significant implications in pharmaceutical chemistry and beyond。 Its unique structural features， reactivity， and biological activities make it a valuable asset for drug discovery。 As research progresses， we can expect further insights into its potential applications， paving the way for innovative therapeutic solutions。